Cas no 2138086-50-5 (3-[(Cyclobutylmethyl)(ethyl)amino]-4-ethylcyclohexan-1-ol)

• Product Name: 3-[(Cyclobutylmethyl)(ethyl)amino]-4-ethylcyclohexan-1-ol
• CAS No: 2138086-50-5
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 5956938
• PubChem ID: 165497513
• Update Time: 2025-06-20

3-[(Cyclobutylmethyl)(ethyl)amino]-4-ethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160223
• 3-[(cyclobutylmethyl)(ethyl)amino]-4-ethylcyclohexan-1-ol
• 2138086-50-5
• 3-[(Cyclobutylmethyl)(ethyl)amino]-4-ethylcyclohexan-1-ol

• Inchi： 1S/C15H29NO/c1-3-13-8-9-14(17)10-15(13)16(4-2)11-12-6-5-7-12/h12-15,17H,3-11H2,1-2H3
• InChI Key： MQSUJSSPUSMJKD-UHFFFAOYSA-N
• SMILES： OC1CCC(CC)C(C1)N(CC)CC1CCC1

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[(Cyclobutylmethyl)(ethyl)amino]-4-ethylcyclohexan-1-ol

Professional Introduction to Compound with CAS No. 2138086-50-5 and Product Name: 3-[(Cyclobutylmethyl)(ethyl)amino]-4-ethylcyclohexan-1-ol

3-[(Cyclobutylmethyl)(ethyl)amino]-4-ethylcyclohexan-1-ol (CAS No. 2138086-50-5) is a complex organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate structural framework, combines a cyclohexane backbone with substituents that contribute to its unique chemical properties and potential biological activities. The presence of both cyclobutyl and ethylamino groups in its molecular structure suggests a high degree of steric and electronic complexity, which may influence its interactions with biological targets.

The nomenclature of this compound follows the IUPAC system, ensuring clarity and precision in its identification. The term "3-[(Cyclobutylmethyl)(ethyl)amino]-4-ethylcyclohexan-1-ol" explicitly describes the positions and types of functional groups attached to the cyclohexane ring. This systematic naming is crucial in scientific communication, as it allows researchers to unambiguously identify and discuss the compound across different studies and publications.

Recent advancements in computational chemistry have enabled more detailed predictions of the pharmacokinetic behavior of such complex molecules. The structural features of 3-[(Cyclobutylmethyl)(ethyl)amino]-4-ethylcyclohexan-1-ol, including its rigid cyclohexane ring and bulky substituents, are likely to affect its solubility, metabolic stability, and distribution within biological systems. These factors are critical in determining the compound's potential as a lead candidate in drug development.

In the realm of medicinal chemistry, the synthesis of novel compounds with tailored biological activities remains a cornerstone of research. The synthetic pathways employed to produce 3-[(Cyclobutylmethyl)(ethyl)amino]-4-ethylcyclohexan-1-ol must be carefully designed to ensure high yield, purity, and scalability. Modern synthetic methodologies often incorporate transition metal catalysis, asymmetric hydrogenation, or other advanced techniques to achieve the desired molecular architecture efficiently.

One of the most compelling aspects of this compound is its potential application in the development of neurological therapeutics. The cyclohexane ring and its associated substituents can mimic natural bioactive molecules that interact with central nervous system receptors. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to conditions such as anxiety disorders or neurodegenerative diseases. These findings underscore the importance of exploring structurally diverse scaffolds in drug discovery efforts.

The biological evaluation of 3-[(Cyclobutylmethyl)(ethyl)amino]-4-ethylcyclohexan-1-ol involves rigorous testing across various assays to assess its interaction with target proteins and enzymes. Techniques such as high-throughput screening (HTS), X-ray crystallography, and molecular dynamics simulations are employed to elucidate binding mechanisms and optimize potency. Such studies not only validate the compound's potential but also provide insights into structure-activity relationships (SAR), guiding further modifications.

From a spectroscopic perspective, the compound exhibits distinct characteristics in nuclear magnetic resonance (NMR) spectroscopy, which is essential for confirming its molecular structure. The proton NMR spectrum reveals multiple chemical shifts corresponding to different hydrogen environments, while carbon NMR provides detailed information about the connectivity of carbon atoms. These data are critical for verifying the identity and purity of the synthesized material before proceeding with biological testing.

The crystallographic analysis of 3-[(Cyclobutylmethyl)(ethyl)amino]-4-ethylcyclohexan-1-ol, if feasible, would offer an atomic-level view of its three-dimensional structure. Such information is invaluable for understanding how the molecule packs in a solid state and how it might interact with biological targets in solution. Crystallographic studies can also reveal non-covalent interactions such as hydrogen bonding or π-stacking, which play a significant role in drug-receptor binding affinity.

In conclusion, 3-[(Cyclobutylmethyl)(ethyl)amino]-4-ethylcyclohexan-1-ol (CAS No. 2138086-50-5) represents a fascinating subject of study in pharmaceutical chemistry. Its complex structure, derived from an optimized blend of cycloalkyl and heterocyclic moieties, positions it as a promising candidate for further exploration in drug discovery programs targeting neurological disorders among others. As research methodologies continue to evolve, compounds like this one will undoubtedly contribute to our understanding of molecular interactions and therapeutic development.